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Cat. No.: B177001 Get Quote

Synthesis of 2-Amino-5-ethylphenol
Hydrochloride: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of 2-Amino-5-ethylphenol
hydrochloride from its free base, 2-amino-5-ethylphenol. The information presented herein is

intended for a technical audience and details the chemical transformation, experimental

protocols, and physical and chemical properties of the resulting salt.

Introduction
2-Amino-5-ethylphenol is a substituted aromatic amine and phenol derivative. Its conversion to

the hydrochloride salt is a common practice in chemical and pharmaceutical development. The

formation of a hydrochloride salt can enhance the compound's stability, and aqueous solubility,

and facilitate its handling and formulation.[1] The synthesis is a straightforward acid-base

reaction where the amino group of 2-amino-5-ethylphenol is protonated by hydrochloric acid.

Reaction Scheme
The chemical transformation involves the reaction of 2-amino-5-ethylphenol with hydrochloric

acid (HCl) to yield 2-Amino-5-ethylphenol hydrochloride.
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Chemical Equation:

C₈H₁₁NO + HCl → C₈H₁₂ClNO

(2-amino-5-ethylphenol + Hydrochloric acid → 2-Amino-5-ethylphenol hydrochloride)

Physicochemical Properties
A summary of the key physicochemical properties of the starting material and the final product

is presented in the tables below.

Table 1: Properties of 2-Amino-5-ethylphenol (Starting Material)

Property Value

Molecular Formula C₈H₁₁NO

Molecular Weight 137.18 g/mol

Appearance Data not available

Solubility Data not available

Table 2: Properties of 2-Amino-5-ethylphenol Hydrochloride (Product)

Property Value

Molecular Formula C₈H₁₂ClNO

Molecular Weight 173.64 g/mol

Appearance White to off-white crystalline powder

Melting Point >163°C (decomposes)

Solubility Soluble in water and ethanol

Purity (Typical) ≥98% (by HPLC)

Experimental Protocol
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The following is a representative experimental protocol for the synthesis of 2-Amino-5-
ethylphenol hydrochloride. This procedure is based on general principles of hydrochloride

salt formation for aromatic amines.

Materials:

2-amino-5-ethylphenol

Concentrated Hydrochloric Acid (HCl, 37%)

Isopropanol (IPA)

Diethyl ether

Deionized water

pH paper or pH meter

Stir plate and magnetic stir bar

Round bottom flask

Dropping funnel

Büchner funnel and filter paper

Vacuum flask

Drying oven or vacuum desiccator

Procedure:

Dissolution: In a round bottom flask equipped with a magnetic stir bar, dissolve 1.0

equivalent of 2-amino-5-ethylphenol in a suitable volume of isopropanol (e.g., 5-10 mL per

gram of starting material). Stir the mixture at room temperature until the solid is completely

dissolved.
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Acidification: While stirring, slowly add a slight molar excess (approximately 1.05 to 1.1

equivalents) of concentrated hydrochloric acid dropwise to the solution using a dropping

funnel. A precipitate is expected to form during the addition. The reaction is an exothermic

acid-base neutralization.

Crystallization/Precipitation: After the addition of HCl is complete, continue to stir the mixture

at room temperature for 1-2 hours to ensure complete salt formation. If crystallization is slow,

the mixture can be cooled in an ice bath to promote precipitation. To further induce

precipitation, an anti-solvent such as diethyl ether can be slowly added until the product

crashes out of the solution.

Isolation: Isolate the solid product by vacuum filtration using a Büchner funnel.

Washing: Wash the filter cake with a small amount of cold isopropanol, followed by a wash

with diethyl ether to remove any residual impurities and to aid in drying.

Drying: Dry the purified 2-Amino-5-ethylphenol hydrochloride in a vacuum oven or a

desiccator at a moderate temperature (e.g., 40-50°C) until a constant weight is achieved.

Yield:

While a specific yield for this reaction is not widely published, similar acid-base salt formations

typically proceed in high yield, often exceeding 90-95%, assuming efficient precipitation and

isolation.

Characterization and Quality Control
The identity and purity of the synthesized 2-Amino-5-ethylphenol hydrochloride should be

confirmed using standard analytical techniques.

Table 3: Analytical Methods for Product Characterization
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Analytical Technique Purpose Expected Result

High-Performance Liquid

Chromatography (HPLC)
Purity assessment ≥98%

Melting Point Analysis Identification and purity check

Sharp melting point, consistent

with reference values (>163°C

with decomposition)

Infrared (IR) Spectroscopy Functional group confirmation

Appearance of a broad N-H

stretch from the ammonium

salt, and shifts in aromatic

region peaks.

¹H Nuclear Magnetic

Resonance (NMR)

Spectroscopy

Structural elucidation

Chemical shifts and integration

consistent with the protonated

structure.

Workflow Diagram
The following diagram illustrates the overall workflow for the synthesis, purification, and

analysis of 2-Amino-5-ethylphenol hydrochloride.
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Caption: Workflow for the synthesis of 2-Amino-5-ethylphenol hydrochloride.

Safety Considerations
2-amino-5-ethylphenol: Handle with appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat. Avoid inhalation of dust and contact with

skin and eyes.

Concentrated Hydrochloric Acid: Highly corrosive and toxic. Handle in a well-ventilated fume

hood with appropriate PPE, including acid-resistant gloves and a face shield.

Isopropanol and Diethyl Ether: Flammable solvents. Work in a well-ventilated area away

from ignition sources.

Always consult the Safety Data Sheet (SDS) for each chemical before use.
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Conclusion
The synthesis of 2-Amino-5-ethylphenol hydrochloride from its free base is a high-yielding

and straightforward acid-base reaction. The resulting hydrochloride salt offers improved

physical properties, which are advantageous for various applications in research and

development. The provided protocol and analytical methods serve as a comprehensive guide

for the successful synthesis and characterization of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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